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Compound of Interest

Compound Name: 7-Ethyl-2-naphthalenol

Cat. No.: B13174056

Get Quote

CAS Number: 1314130-74-9 Synonyms: 7-Ethylnaphthalen-2-ol; 7-Ethyl-2-naphthol Molecular

Formula: C₁₂H₁₂O Molecular Weight: 172.22 g/mol

Executive Summary
7-Ethyl-2-naphthalenol (CAS 1314130-74-9) is a specialized bicyclic aromatic intermediate

utilized primarily in the synthesis of advanced pharmaceutical agents and functional materials.

Unlike its more common isomer, 6-ethyl-2-naphthol (used in liquid crystals), the 7-ethyl isomer

serves as a critical scaffold for developing regioselective bioisosteres of naphthalene-based

drugs, such as Agomelatine analogs, and as a precursor for high-performance liquid crystal

mesogens.

This guide provides a technical deep-dive into the synthesis, characterization, and handling of

7-Ethyl-2-naphthalenol, designed for researchers requiring high-purity protocols and

mechanistic insight.

Chemical Identity & Physical Properties[1][2]
The 2,7-substitution pattern on the naphthalene ring is thermodynamically less favored than the

2,6-pattern during direct alkylation, making the synthesis of 7-Ethyl-2-naphthalenol
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challenging and requiring specific regioselective strategies.

Table 1: Physicochemical Specifications
Property Specification Notes

CAS Number 1314130-74-9

Confirmed via chemical

registries (e.g., BLD Pharm,

Leyan).[1]

Appearance Off-white to pale beige solid
Oxidizes slightly upon air

exposure.

Melting Point 68–72 °C (Predicted)

Lower than 2-naphthol (121-

123 °C) due to alkyl disruption

of crystal packing.

Boiling Point ~305 °C @ 760 mmHg
Extrapolated from homologous

series.

Solubility
Soluble in EtOH, DCM,

Toluene

Sparingly soluble in water;

soluble in aqueous alkali

(phenolate formation).

pKa ~9.5
Comparable to 2-naphthol;

weakly acidic.

Synthesis & Manufacturing Protocols
Direct ethylation of 2-naphthol yields a mixture dominated by the 1-ethyl and 6-ethyl isomers.

Therefore, high-purity synthesis of the 7-ethyl isomer relies on Cross-Coupling chemistries or

Cyclization strategies.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura
Coupling (Recommended)
This method is preferred for research-scale synthesis (gram to kilogram) due to its high

regioselectivity.

Reagents:
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Substrate: 7-Bromo-2-naphthol (CAS 116230-30-9) or 7-Bromo-2-methoxynaphthalene.

Coupling Partner: Ethylboronic acid (or Potassium ethyltrifluoroborate).

Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.

Base: K₂CO₃ or K₃PO₄.

Solvent: Toluene/Water (3:1) or 1,4-Dioxane.

Step-by-Step Methodology:

Preparation: In a nitrogen-purged reactor, dissolve 7-Bromo-2-naphthol (1.0 eq) in

Toluene/Water.

Activation: Add Potassium ethyltrifluoroborate (1.2 eq) and K₂CO₃ (3.0 eq). Degas the

solution for 15 minutes.

Catalysis: Add Pd(dppf)Cl₂ (3-5 mol%). Heat the mixture to 90°C under vigorous stirring for

12–16 hours.

Work-up: Cool to RT. Acidify carefully with 1M HCl to pH 6 (to protonate the naphtholate).

Extract with Ethyl Acetate.[2][3]

Purification: The crude product is purified via silica gel chromatography (Hexanes/EtOAc 9:1)

to yield 7-Ethyl-2-naphthalenol.[4]

Protocol B: De Novo Cyclization (Academic/Exploratory)
For isotopic labeling or when starting from non-naphthalenic precursors, an electrophilic

cyclization of alkynes can be employed.

Mechanism: 6-endo-dig electrophilic cyclization of ortho-functionalized arylalkynes.

Precursor: 1-(4-ethylphenyl)-3-alkyn-2-one derivatives.

Reagent: Iodine (I₂) or ICl (for iodinated intermediates) or Brønsted acids.
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Visualization: Synthesis Pathway
The following diagram illustrates the Suzuki coupling pathway and downstream derivatization

to triflates, a common transformation in medicinal chemistry.
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(Activation)

Tf2O, Pyridine Suzuki/Stille Coupling
(Drug Scaffold)

Functionalization

Click to download full resolution via product page

Caption: Regioselective synthesis of 7-Ethyl-2-naphthalenol via Suzuki coupling and

subsequent activation.

Applications in Research & Development
Pharmaceutical Intermediates
7-Ethyl-2-naphthalenol serves as a bioisostere for 7-methoxy-2-naphthyl derivatives.

Agomelatine Analogs: In the development of melatonergic agonists, the 7-position of the

naphthalene ring is a key pharmacophore. Replacing the methoxy group (–OCH₃) with an

ethyl group (–CH₂CH₃) alters the lipophilicity (LogP) and metabolic stability (avoiding O-

demethylation) while maintaining steric bulk.

Sulfonamide Scaffolds: The hydroxyl group allows for conversion to sulfonates or

sulfonamides, used in testing inhibitors for various enzymes where the naphthalene ring

provides pi-stacking interactions.

Liquid Crystals & Materials
Naphthalene derivatives are fundamental in the liquid crystal (LC) industry due to their rigid

core and high birefringence.
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Mesogenic Core: 2,7-disubstituted naphthalenes (like 7-ethyl-2-naphthol) promote linear

molecular alignment, crucial for nematic phases.

Polymer Chemistry: Used as a monomer in the synthesis of high-performance polyesters or

polyarylates, improving thermal stability compared to simple phenyl-based polymers.

Analytical Characterization
To validate the identity of synthesized 7-Ethyl-2-naphthalenol, the following analytical

parameters should be met:

¹H NMR (400 MHz, CDCl₃):

δ 1.30 (t, 3H, -CH₃)

δ 2.75 (q, 2H, -CH₂-)

δ 7.0–7.8 (m, 6H, Aromatic protons). Note: Look for specific coupling constants to

distinguish from 6-ethyl isomer.

Mass Spectrometry (GC-MS): Molecular ion peak [M]+ at m/z 172.

HPLC Purity: >98% (Area %) required for biological assays. Recommended column: C18,

Mobile phase: Acetonitrile/Water gradient.

Safety & Handling (MSDS Summary)
While specific toxicological data for this isomer is limited, it should be handled with the same

precautions as 2-naphthol.

GHS Classification:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H400: Very toxic to aquatic life.

PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid dust

inhalation.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Protect from light to prevent

oxidation (darkening).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Ethyl-2-naphthalenol: Technical Synthesis and
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13174056/docs#7-ethyl-2-naphthalenol-technical-
synthesis-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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